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Compound of Interest

Compound Name: N-Me-Dl-Phe-Ome HCl

CAS No.: 16975-45-4; 19460-86-7

Cat. No.: B2415533

Get Quote

Part 1: Executive Summary & Core Directive
In the synthesis of peptidomimetics and N-methylated amino acid derivatives, N-Methyl-DL-

Phenylalanine Methyl Ester Hydrochloride (N-Me-DL-Phe-OMe HCl) serves as a critical

intermediate. Its purity directly influences the yield and stereochemical integrity of downstream

coupling reactions.

The definitive melting point (MP) standard for pure N-Me-DL-Phe-OMe HCl is 139°C – 143°C.

Crucial Analytical Insight: A common error in characterization is confusing this compound with

its non-methylated precursor (DL-Phe-OMe HCl), which melts significantly higher (~160°C).

Therefore, melting point depression is not merely a physical property here; it is the primary

confirmation of successful N-methylation.

Part 2: Comparative Technical Specifications
The following data consolidates the thermal properties of the target compound against its direct

precursors and isomeric analogues. This comparison allows researchers to rapidly identify

synthesis failures (incomplete methylation) or stereochemical discrepancies.
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Table 1: Thermal Property Comparison Matrix
Compound CAS Number

Melting Point
Standard (°C)

Molecular
Weight

Role in
Analysis

N-Me-DL-Phe-

OMe HCl
16975-45-4 139 – 143 229.71 Target Product

DL-Phe-OMe

HCl
5619-07-8 158 – 162 215.68

Non-methylated

Precursor

(Impurity A)

L-Phe-OMe HCl 7524-50-7 158 – 162 215.68

Enantiopure

Analog

(Reference)

N-Me-DL-Phe-

OMe (Free Base)
N/A

< 25 (Oil/Low

Solid)
193.24

Hydrolysis/Desalt

ing Impurity

Mechanistic Insight: Why the Melting Point Drops
The ~20°C drop in melting point between the precursor (DL-Phe-OMe HCl) and the product (N-
Me-DL-Phe-OMe HCl) is driven by lattice disruption.

Steric Bulk: The introduction of the N-methyl group creates steric hindrance that prevents the

tight packing observed in the non-methylated crystal lattice.

Hydrogen Bonding: The N-methyl group replaces a hydrogen atom on the amine, removing a

critical hydrogen bond donor. This reduces the lattice energy, resulting in a lower melting

point.

Part 3: Experimental Protocol for Validation
To ensure data integrity, the melting point must be determined using a self-validating protocol

that accounts for the hygroscopic nature of hydrochloride salts.

Protocol A: Sample Preparation (Crucial Step)
HCl salts of amino esters are hygroscopic. Moisture acts as a cryoscopic impurity, artificially

depressing the MP.
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Desiccation: Dry the sample in a vacuum desiccator over

or silica gel for at least 4 hours at room temperature.

Grinding: Lightly crush the crystals to a fine powder to ensure uniform heat transfer. Do not

over-grind if using a heated stage, as static can cause jumping.

Protocol B: Determination Method
Recommended: Capillary Method (optimised for decomposition detection).

Ramp Rate:

Fast Ramp (

) to

.

Slow Ramp (

) from

to melt.

Observation:

Onset: The first visible liquid meniscus (Standard:

).

Clear Point: Complete liquefaction (Standard:

).

Decomposition: If the sample turns brown/black before melting, residual solvent or free

acid is likely present.

Part 4: Decision Logic & Workflow Visualization
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The following diagram outlines the logical decision tree for validating the product based on

thermal analysis.

Start: Measure MP of
N-Me-DL-Phe-OMe HCl

Check MP Range

PASS: 139-143°C
High Purity

In Range

FAIL: > 145°C
Incomplete Methylation

Too High

FAIL: < 135°C
Impurity/Solvent

Too Low

Action: Reprocess
(Methylation)

Contains Precursor

Action: Recrystallize
(MeOH/Ether)

Chemical Impurity

Action: Vacuum Dry
(Remove Solvent)

Wet Sample

Click to download full resolution via product page

Figure 1: Quality Control Decision Tree for N-Methyl-DL-Phenylalanine Methyl Ester HCl.

Part 5: References & Authority
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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